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Compound of Interest

Compound Name: 2-Methyl-4-pentenoic acid

Cat. No.: B075272 Get Quote

Application Notes and Protocols for 2-Methyl-4-
pentenoic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 2-Methyl-4-
pentenoic acid (CAS No. 1575-74-2). Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of the chemical.

Physicochemical and Hazard Information
2-Methyl-4-pentenoic acid is a colorless to light yellow liquid that is corrosive and harmful if

swallowed.[1][2] It is important to be aware of its properties to handle it safely.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₆H₁₀O₂ [3]

Molecular Weight 114.14 g/mol [3]

Appearance
Colorless to Red to Green

clear liquid
[4]

Boiling Point 195 °C (lit.) [5]

Density 0.949 g/mL at 25 °C (lit.) [5]

Flash Point
98.89 °C (210.00 °F) - Closed

Cup
[1]

Solubility Slightly soluble in water. [6]

Specific Gravity
0.94400 to 0.95600 @ 25.00

°C
[1]

Refractive Index
1.42600 to 1.43600 @ 20.00

°C
[1]

Table 2: Hazard Identification and GHS Classification
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Hazard GHS Classification Precautionary Statement

Acute Toxicity, Oral Harmful if swallowed (H302)

P270: Do not eat, drink or

smoke when using this

product. P301+P312+P330: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. Rinse mouth.

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage (H314)

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Corrosive to Metals
May be corrosive to metals

(H290)

P234: Keep only in original

container. P390: Absorb

spillage to prevent material

damage.

Experimental Protocols: Safe Handling and Storage
2.1. Personal Protective Equipment (PPE)

Before handling 2-Methyl-4-pentenoic acid, ensure the following PPE is worn:
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Gloves: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to

use and disposed of properly after use.

Eye Protection: Safety glasses with side-shields or chemical goggles. Use a face shield

where splashing is possible.

Clothing: A lab coat or chemical-resistant apron should be worn.[7] Contaminated clothing

should be removed immediately and washed before reuse.[2]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a

NIOSH (US) or EN 166 (EU) approved respirator.

2.2. Handling Procedures

Preparation: Work in a designated area, preferably a chemical fume hood.[2]

Dispensing: Avoid breathing vapors, mist, or gas.[2] Do not get in eyes, on skin, or on

clothing.[2]

Use: Do not eat, drink, or smoke when using this product.[1]

Cleaning: Wash hands and any exposed skin thoroughly after handling.[7]

2.3. Storage Procedures

General Storage: Store in a dry, cool, and well-ventilated place.[2] Keep the container tightly

closed.[6]

Temperature:

Pure form: 4°C.[3]

In solvent (stock solution): -20°C for up to 1 month, or -80°C for up to 6 months.[8]

Container: Store in the original, corrosive-resistant container with a resistant inner liner.[4]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong acids.[6]

[9] Keep away from heat, sparks, open flames, and hot surfaces.
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Emergency Procedures
3.1. First Aid Measures

Exposure First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[7]

Seek immediate medical attention.[7]

Skin Contact

Take off immediately all contaminated clothing.

[2] Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes.[7] Seek immediate medical

attention.[7]

Inhalation

Remove to fresh air.[7] If not breathing, give

artificial respiration.[7] Seek immediate medical

attention.[7]

Ingestion
Do NOT induce vomiting.[7] Rinse mouth.[2]

Seek immediate medical attention.[7]

3.2. Accidental Release Measures

Evacuation: Evacuate personnel from the spill area.

Ventilation: Ensure adequate ventilation.

Containment: Cover drains to prevent entry into the sewer system.

Absorption: Absorb spillage with inert material (e.g., sand, vermiculite) and collect for

disposal.[4]

Cleaning: Clean the spill area thoroughly.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visual Workflow Diagrams
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The following diagrams illustrate the key workflows for handling 2-Methyl-4-pentenoic acid.
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Caption: Workflow for the safe handling and storage of 2-Methyl-4-pentenoic acid.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b075272?utm_src=pdf-body
https://www.benchchem.com/product/b075272?utm_src=pdf-body-img
https://www.benchchem.com/product/b075272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Decision-making workflow for spills or exposures to 2-Methyl-4-pentenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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